Cas no 1956374-84-7 (6-BROMO-2-CHLORO-8-IODOQUINAZOLIN-4-AMINE)

6-BROMO-2-CHLORO-8-IODOQUINAZOLIN-4-AMINE structure
1956374-84-7 structure
Product Name:6-BROMO-2-CHLORO-8-IODOQUINAZOLIN-4-AMINE
CAS No:1956374-84-7
MF:C8H4BrClIN3
MW:384.398931503296
CID:6629005
PubChem ID:121439536
Update Time:2024-01-10

6-BROMO-2-CHLORO-8-IODOQUINAZOLIN-4-AMINE Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 6-bromo-2-chloro-8-iodo-
    • SCHEMBL17873495
    • 1956374-84-7
    • 6-BROMO-2-CHLORO-8-IODOQUINAZOLIN-4-AMINE
    • Inchi: 1S/C8H4BrClIN3/c9-3-1-4-6(5(11)2-3)13-8(10)14-7(4)12/h1-2H,(H2,12,13,14)
    • InChI Key: IUVBCKDZYSWQKV-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(Br)C=C2I)=C(N)N=C1Cl

Computed Properties

  • Exact Mass: 382.83219g/mol
  • Monoisotopic Mass: 382.83219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 2.365±0.06 g/cm3(Predicted)
  • Boiling Point: 440.4±45.0 °C(Predicted)
  • pka: 2.47±0.30(Predicted)
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